Cas no 1251576-65-4 (N-cyclohexyl-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide)

• Product Name: N-cyclohexyl-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide
• CAS No: 1251576-65-4
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 5845927
• PubChem ID: 49663062
• Update Time: 2025-07-17

N-cyclohexyl-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide
• 1251576-65-4
• N-cyclohexyl-2-[6-(3,4-dimethylphenyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide
• F3406-5418
• VU0623334-1
• N-cyclohexyl-2-[6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide
• AKOS024484361
• N-cyclohexyl-2-(6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide
• CHEMBL4546401

• Inchi： 1S/C21H25N5O2/c1-14-8-9-16(12-15(14)2)18-10-11-19-24-25(21(28)26(19)23-18)13-20(27)22-17-6-4-3-5-7-17/h8-12,17H,3-7,13H2,1-2H3,(H,22,27)
• InChI Key： VVEIRLVAUVWANP-UHFFFAOYSA-N
• SMILES： O=C(CN1C(N2C(C=CC(C3=CC=C(C)C(C)=C3)=N2)=N1)=O)NC1CCCCC1

Computed Properties

• Exact Mass: 379.20082506g/mol
• Monoisotopic Mass: 379.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-cyclohexyl-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide

Introduction to N-cyclohexyl-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide (CAS No. 1251576-65-4)

N-cyclohexyl-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This heterocyclic compound belongs to a class of molecules that are increasingly being explored for their therapeutic properties. The compound's molecular formula and structural characteristics make it a subject of interest for researchers aiming to develop novel pharmaceutical agents.

The CAS number 1251576-65-4 provides a unique identifier for this compound, facilitating its recognition and study in scientific literature. The presence of multiple functional groups, including an amide group and a triazolobipyridazine core, suggests that this molecule may exhibit a range of interactions with biological targets. Such structural features are often leveraged in the design of drug candidates to optimize binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like N-cyclohexyl-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide with greater accuracy. These studies have hinted at its possible role in modulating various cellular pathways, making it a promising candidate for further investigation. The amide functionality in the molecule is particularly noteworthy, as amides are common motifs in bioactive molecules and often contribute to their pharmacological properties.

The triazolobipyridazine core is a relatively less explored scaffold in medicinal chemistry but has shown promise in several preliminary studies. This structural motif is known for its ability to interact with biological targets in multiple ways, potentially leading to the development of multifunctional drugs. The dimethylphenyl group attached to the triazolobipyridazine ring may further enhance the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

In the context of current pharmaceutical research, there is a growing emphasis on developing targeted therapies that address specific disease mechanisms. N-cyclohexyl-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide fits into this paradigm by offering a structurally unique molecule that could potentially interact with underexplored biological pathways. This has prompted researchers to investigate its effects on various cellular processes and its potential as a lead compound for drug development.

One of the most exciting aspects of this compound is its potential role in addressing neurodegenerative diseases. Preliminary studies have suggested that molecules with similar structural features may interfere with pathological processes associated with conditions such as Alzheimer's disease and Parkinson's disease. The ability of N-cyclohexyl-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamide to modulate these pathways could open new avenues for therapeutic intervention.

Furthermore, the compound's chemical stability makes it an attractive candidate for further development. Stability is a critical factor in drug design, as it ensures that the molecule remains effective throughout its shelf life and during formulation processes. The robustness of N-cyclohexyl-2-6-(3,4-dimethylphenyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-y acetamide under various conditions has been a subject of interest for researchers looking to optimize its formulation and delivery systems.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex triazolobipyridazine core efficiently. These methods include cyclization reactions and functional group transformations that are well-suited for creating intricate molecular architectures. The success of these synthetic approaches has paved the way for large-scale production and further exploration of the compound's properties.

As research progresses，the potential applications of N-cyclohexyl - 2 - 6 - ( 3 , 4 - dimethylphenyl ) - 3 - oxo - 2 H , 3 H - 1 , 2 , 4 triazolo - 4 , 3 - bpyridazin - 2 - y lacetamide are likely to expand beyond neurodegenerative diseases. Its unique structural features make it a versatile scaffold that could be modified to target other therapeutic areas such as cancer、inflammation、and infectious diseases. The ongoing studies aim to elucidate its mechanism of action and identify potential side effects，ensuring that it can be developed into a safe and effective drug.

In conclusion，N-cyclohexyl - 2 - 6 - ( 3 , 4 - dimethylphenyl ) - 3 - oxo - \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ oxo \ \ \ \ \ \ \ \ triazolobipyridazin \ \ \ \ \ \ acetamide (CAS No. . . . . . . . . . . . . . . . . . . . . . . . . .). is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique chemical structure，including an amide group and a triazolobipyridazine core，suggests multiple interactions with biological targets. Recent studies indicate its possible role in modulating cellular pathways，particularly those related to neurodegenerative diseases. The presence of functional groups like amides enhances its pharmacological properties. Computational chemistry aids in predicting its biological activities，making it a promising candidate for drug development. Its stability and synthetic feasibility further contribute to its attractiveness as a lead compound. Future research aims to explore broader therapeutic applications beyond neurodegenerative diseases，ensuring its safety and efficacy before clinical translation.